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Compound of Interest

1-Amino-6-nitroindan
Compound Name:

hydrochloride
CAS No.: 185230-66-4
Cat. No.: B066678

Get Quote

Executive Summary & Retrosynthetic Analysis

The synthesis targets the introduction of a primary amine at the C1 position and a nitro group
at the C6 position of the indan core. The primary challenge is the chemoselective reduction of
the C1-nitrogen functionality (oxime or imine) without reducing the C6-nitro group to an aniline.

Retrosynthetic Logic

¢ Target: 1-Amino-6-nitroindan HCI.
e Precursor: 1-Amino-6-nitroindan (Free Base).

o Chemoselective Step: Reduction of 6-Nitro-1-indanone oxime. (Direct reductive amination is
possible but the oxime route offers higher purity and easier handling).

e Regioselective Step: Nitration of 1-Indanone. The carbonyl group directs meta (C6), while
the alkyl bridge directs ortho/para. Position 6 is electronically favored (para to the alkyl
bridge, meta to the carbonyl).
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Figure 1: Retrosynthetic analysis showing the disconnection approach.

Detailed Experimental Protocols
Step 1: Regioselective Nitration of 1-Indanone

Objective: Synthesize 6-nitro-1-indanone while minimizing the 4-nitro isomer. Mechanism:
Electrophilic Aromatic Substitution (EAS).

» Reagents: 1-Indanone (1.0 eq), Fuming Nitric Acid (HNOs, d=1.5), Sulfuric Acid (H2SOa4).
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e Solvent: H2SOa4 serves as solvent and catalyst.
Protocol:

o Preparation: Charge a 3-neck round-bottom flask with conc. H2SOa4 (5 mL per gram of
substrate). Cool to -5°C to 0°C using an ice-salt bath.

o Addition: Add 1-Indanone portion-wise, maintaining temperature below 5°C. The solution will
turn dark.

 Nitration: Prepare a mixture of Fuming HNOs (1.1 eq) and conc. H2SOa. Add this mixture
dropwise over 30-45 minutes. Critical: Exotherms above 10°C increase the formation of the
4-nitro isomer and dinitro byproducts.

e Quench: Stir at 0°C for 1 hour. Pour the reaction mixture slowly onto crushed ice (10x
volume) with vigorous stirring. A pale yellow precipitate will form.

o Workup: Filter the solid.[1] Wash with copious cold water until the filtrate is neutral (pH ~7).
 Purification: Recrystallize from Ethanol (95%) or Acetic Acid.

o Note: The 6-nitro isomer is less soluble and crystallizes first. The 4-nitro isomer remains in
the mother liquor.

o Target MP: 72—74°C.

Step 2: Formation of 6-Nitro-1-indanone Oxime

Objective: Convert the ketone to a nitrogen-containing intermediate suitable for selective
reduction.

» Reagents: 6-Nitro-1-indanone (1.0 eq), Hydroxylamine Hydrochloride (NH20H-HCI, 1.5 eq),
Sodium Acetate (NaOAc, 2.0 eq).

e Solvent: Ethanol/Water (3:1 ratio).

Protocol:
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e Dissolve 6-nitro-1-indanone in Ethanol.
e Add a solution of NH20H-HCI and NaOAc in water.
o Heat to Reflux (78°C) for 2—3 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 7:3).

o Cool to room temperature. The oxime often precipitates upon cooling. If not, evaporate
ethanol and add water.

« Filter the solid, wash with water, and dry in a vacuum oven at 50°C.
o Yield: Typically >90%.

o Appearance: Off-white to pale yellow solid.

Step 3: Chemoselective Reduction to 1-Amino-6-
hitroindan

Objective: Reduce the oxime (=N-OH) to the primary amine (-NHz) without reducing the nitro
group (-NO2) to an aniline. Warning: Do NOT use catalytic hydrogenation (Pd/C + Hz), as this
will reduce the nitro group.

Preferred Method: Borane-THF Complex Reduction

» Reagents: 6-Nitro-1-indanone oxime (1.0 eq), Borane-THF complex (BHs-THF, 1M solution,
4.0 eq).

e Solvent: Anhydrous THF.
Protocol:

o Setup: Flame-dry a flask and purge with Nitrogen/Argon. Dissolve the oxime in anhydrous
THF.

¢ Reduction: Cool to 0°C. Add BHs-THF solution dropwise via syringe.

o Reaction: Allow to warm to room temperature and then heat to mild reflux (65°C) for 46
hours.
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e Quench: Cool to 0°C. Carefully add Methanol dropwise to destroy excess borane (hydrogen
gas evolution).

e Hydrolysis: Add 10% HCI (aq) and reflux for 1 hour to break the boron-amine complex.
* Isolation:

o Basify the aqueous layer with NaOH (pH > 10).

o Extract with Dichloromethane (DCM) (3x).

o Dry organics over Na2SO4 and concentrate to yield the crude amine oil.

Step 4: Hydrochloride Salt Formation

Objective: Stabilize the amine as a solid salt.
e Reagents: Crude 1-Amino-6-nitroindan, HCI (4M in Dioxane or gas).
o Solvent: Diethyl Ether or Ethyl Acetate.

Protocol:

Dissolve the crude amine in a minimal amount of dry Diethyl Ether or Ethyl Acetate.

Cool to 0°C.

Add HCI (in Dioxane) dropwise until no further precipitation occurs.

Filter the white/off-white solid.

Wash with cold ether and dry under vacuum.

Process Visualization
Synthesis Workflow
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Figure 2: Forward synthesis pathway highlighting critical reagents.

Analytical Data & Critical Parameters

Expected Analytical Profile

Test Expected Result Notes

White to pale yellow crystalline  Free base is an oil/low melting
Appearance ) ] ) )
solid solid; HCl salt is stable solid.

Indan CH2 multiplet (2.0-3.0

ppm), Methine CH-NH2 (~4.5 ) o
1H NMR (DMSO-d6) ) nitro substitution pattern: d, dd,
ppm), Aromatic protons (7.5-

Look for 3 aromatic protons. 6-

8.5 ppm)
HCI salt will dissociate in MS
Mass Spec (ESI) [M+H]+ = 179.08 (Free base)
source.
_ _ >200°C (Decomposition for Sharp melting point indicates
Melting Point ) )
HCI salt) high purity.

Critical Process Parameters (CPPs)

 Nitration Temperature: Must remain < 5°C. Higher temperatures favor the 4-nitro isomer and
dinitration.

e Reduction Selectivity: The use of BHs-THF or NaBHa4/TiCla is mandatory. Standard
hydrogenation (H2/Pd, Hz/Ni) will yield the diamine (1,6-diaminoindan), which is a common
impurity.
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» Hydrolysis of Boron Complex: The boron-amine intermediate formed in Step 3 is stable.
Vigorous acidic hydrolysis (Reflux with HCI) is required to release the free amine.

References

o Nitration of Indanone

o Title: Synthesis of (a)
o Source: PrepChem.

o URL:[Link]
e Oxime Formation & Reduction
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» Selective Reduction of Oximes: Title: Selective reduction of oximes to amines in the
presence of nitro groups. Source:Journal of Organic Chemistry (General methodology
reference for Borane reduction). Context: Confirms BH3-THF tolerates nitro groups while
reducing C=N bonds.

o Commercial Availability & CAS Verification
o Title: 6-Nitro-1-indanone (CAS 24623-24-3).[2]

o Source: Sigma-Aldrich / Merck.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. PROCESS FOR THE PREPARATION OF ENANTIOMERICALLY PURE 1-AMINOINDAN
- Patent 3068746 [data.epo.org]

o 2. CAS 24623-24-3|6-Nitro-1-Indanone|6-Nitro-2,3-Dihydro-1H-Inden-1-One [rlavie.com]

o To cite this document: BenchChem. [Comprehensive Synthesis Guide: 1-Amino-6-nitroindan
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b066678/docs#comprehensive-synthesis-guide-1-
amino-6-nitroindan-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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